4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate

• IUPAC Name: (4-propan-2-ylphenyl) 3,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C17H20O3S/c1-12(2)15-6-8-16(9-7-15)20-21(18,19)17-10-5-13(3)14(4)11-17/h5-12H,1-4H3
• InChI Key: VBZZERAJSNBTMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(C)C)C
• Molecular Formula: C17H20O3S
• Molecular Weight: 304.4 g/mol

Description

4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate, also known as PPS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PPS is a sulfonate ester that is commonly used as a reagent in organic synthesis and as a stabilizer in polymerization reactions. In

Mechanism of Action

The mechanism of action of 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate is not fully understood, but it is believed to interact with cell membranes and alter their properties. 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate has been shown to increase the fluidity of lipid membranes and to induce the formation of membrane pores. These effects may be responsible for the ability of 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate to act as a surfactant and to enhance the solubility of other compounds.
Biochemical and Physiological Effects:
4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate can inhibit the growth of cancer cells and bacteria, and can also enhance the activity of certain enzymes. 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate is its versatility and solubility in both polar and nonpolar solvents, which makes it useful in a wide range of applications. 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate can be expensive to produce in large quantities, and its effects on living organisms are not fully understood, which may limit its use in certain applications.

Future Directions

There are many potential future directions for the use of 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate in scientific research. One area of interest is the development of drug delivery systems that use 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate as a carrier for targeted drug delivery. 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate may also have potential applications in the development of new materials, such as surfactants and polymers. Further studies are needed to fully understand the mechanism of action of 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate and its effects on living organisms, which may lead to new applications and uses for this compound.
Conclusion:
In conclusion, 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate is a versatile and useful chemical compound that has gained significant attention in scientific research. Its unique properties make it useful in a wide range of applications, including organic synthesis, polymerization, and drug delivery. While there is still much to learn about the mechanism of action and effects of 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate, its potential applications make it a promising area of research for the future.

Synthesis Methods

4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate can be synthesized through a multi-step process that involves the reaction of 4-isopropylphenol with 3,4-dimethylbenzene-1-sulfonyl chloride in the presence of a base, such as triethylamine. The resulting product is then purified through recrystallization to obtain 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate in high purity and yield.

Scientific Research Applications

4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate has been widely used in scientific research due to its unique properties, including its ability to act as a surfactant and its solubility in both polar and nonpolar solvents. 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate has been used as a stabilizer in the polymerization of styrene and other monomers, as well as a reagent in organic synthesis reactions. 4-(Propan-2-yl)phenyl 3,4-dimethylbenzene-1-sulfonate has also been studied for its potential applications in drug delivery systems, where it can be used to encapsulate and deliver drugs to specific target sites.